BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1,2-Dipalmitoyl-
3-myristoyl-rac-glycerol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1,2-Dipalmitoyl-3-myristoyl-rac-
Compound Name:
glycerol

Cat. No.: B7803749

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol, alongside generalized experimental
protocols for its synthesis and analysis. This document is intended for researchers, scientists,
and professionals in the field of drug development and lipid biochemistry.

Core Chemical Properties

1,2-Dipalmitoyl-3-myristoyl-rac-glycerol is a mixed-acid triglyceride containing two palmitic
acid moieties at the sn-1 and sn-2 positions and one myristic acid moiety at the sn-3 position of
the glycerol backbone.
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Property Value Source
Molecular Formula C49H9406 [1112]
Molecular Weight 779.27 g/mol [3]

CAS Number 60138-14-9 [11[2]

1,2-Palmitin-3-Myristin,
Synonyms [2]
TG(16:0/16:0/14:0)

Physical State Solid [4]
Solubility Chloroform (1 mg/ml) [2]
Storage Temperature -20°C [2]

Experimental Protocols
General Synthesis of Mixed-Acid Triglycerides

A specific, detailed protocol for the synthesis of 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol is
not readily available in the surveyed literature. However, a general chemoenzymatic approach
for the synthesis of structured triglycerides can be outlined. This process typically involves the
use of position-specific lipases to control the esterification of fatty acids to the glycerol
backbone.

Conceptual Two-Step Enzymatic Synthesis:

o Step 1: Synthesis of 1,2-Dipalmitoyl-rac-glycerol. This intermediate can be synthesized by
the esterification of glycerol with palmitic acid using a non-specific lipase or through chemical
methods followed by purification.

» Step 2: Esterification with Myristic Acid. The purified 1,2-Dipalmitoyl-rac-glycerol is then
esterified with myristic acid. This reaction can be catalyzed by a lipase that is not sn-1,3
specific or via a chemical acylation reaction to yield the final product.
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Conceptual workflow for the synthesis of 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol.

Extraction and Analysis from Bovine Milk Fat

1,2-Dipalmitoyl-3-myristoyl-rac-glycerol has been identified as a component of bovine milk
fat.[2] The following outlines a general protocol for the extraction and analysis of triglycerides

from milk.

2.2.1. Lipid Extraction (Folch Method Adaptation)

Homogenization: Mix a known volume of milk with a 2:1 (v/v) chloroform:methanol solution.

Phase Separation: Add a salt solution (e.g., 0.9% NacCl) to induce phase separation.

Collection: The lower chloroform phase, containing the lipids, is carefully collected.

Solvent Evaporation: The solvent is evaporated under a stream of nitrogen to yield the total

lipid extract.
2.2.2. Triglyceride Analysis

The extracted lipids can be analyzed by various chromatographic techniques to identify and
quantify 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol.

o High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC coupled with a
suitable detector (e.g., evaporative light scattering detector or mass spectrometer) can be
used to separate different triglyceride species.

o Gas Chromatography-Mass Spectrometry (GC-MS): The triglycerides can be transesterified
to their fatty acid methyl esters (FAMES) and analyzed by GC-MS to determine the fatty acid
composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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